N-(4-(3-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H13N5O3S2/c1-8-18-19-14(24-8)16-11(20)5-4-9-7-23-13(15-9)17-12(21)10-3-2-6-22-10/h2-3,6-7H,4-5H2,1H3,(H,15,17,21)(H,16,19,20)
• InChI Key: GADDHWAEWKRMAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C14H13N5O3S2
• Molecular Weight: 363.4 g/mol

Description

N-(4-(3-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H13N5O3S2 and its molecular weight is 363.41. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactivity :

  • In the study of furan-2-carboxamide derivatives, the synthesis and reactivity of related compounds have been explored. For instance, the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its further transformation into a thioamide, followed by the Jakobson procedure to obtain a benzothiazole derivative, highlights the chemical reactivity and potential applications of such compounds in organic synthesis (Aleksandrov & El’chaninov, 2017).

• Biological Activity :

  • A study on a thiazole-based heterocyclic amide, closely related to the specified compound, revealed its antimicrobial properties. The compound was tested against various microorganisms, including Gram-negative bacteria, Gram-positive bacteria, and fungi, showing good antimicrobial activity (Cakmak et al., 2022).

• Synthesis of Heterocycles :

  • Research involving the synthesis of heterocycles from arylation products of unsaturated compounds has been conducted. This includes the preparation of 5-arylfuran-2-carboxamides and their subsequent conversion to various thiadiazole derivatives, indicating the versatility of furan-2-carboxamide in synthesizing a wide range of heterocyclic compounds (Gorak et al., 2009).

• Nematicidal and Antimicrobial Activity :

  • Another study synthesized a series of compounds including benzo[b]furan derivatives, showing significant nematicidal and antimicrobial activities. This research highlights the potential use of such compounds in developing new pharmaceuticals and agrochemicals (Reddy et al., 2010).

Mechanism of Action

Mode of action

Many compounds containing a1,3,4-thiadiazol-2-yl moiety show versatile biological activities .

Biochemical pathways

Without specific information on the compound, it’s difficult to say which biochemical pathways it might affect. Compounds with similar structures have been found to have antimicrobial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .

Pharmacokinetics

The presence of the1,3,4-thiadiazol-2-yl moiety might influence its pharmacokinetic properties .

Result of action

Compounds with similar structures have been found to have a wide range of biological activities .